Cas no 1806677-04-2 (Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate)

• Product Name: Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate
• CAS No: 1806677-04-2
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 4959257
• Update Time: 2025-06-08

Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate

• Inchi： 1S/C14H17BrO3/c1-3-10-11(13(16)8-9-15)6-5-7-12(10)14(17)18-4-2/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： RUIPMPZQXGXLIE-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C(=O)OCC)C=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate

Research Brief on Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate (CAS: 1806677-04-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate (CAS: 1806677-04-2) is a brominated aromatic ester compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate. This compound features a unique molecular scaffold combining an ethyl benzoate core with a 3-bromopropanoyl side chain, which enables diverse reactivity for further functionalization. Recent studies have explored its applications in medicinal chemistry, particularly as a precursor for the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate in the development of novel kinase inhibitors. The bromopropanoyl moiety serves as an excellent leaving group for nucleophilic substitution reactions, allowing efficient coupling with heterocyclic amines to generate potent and selective kinase modulators. Researchers at the University of Cambridge successfully utilized this compound to synthesize a series of pyrazole derivatives showing nanomolar inhibition against CDK2 and GSK-3β, two kinases implicated in cancer and neurodegenerative diseases.

In parallel research, the compound's potential in prodrug design has been investigated. A team from MIT reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate exhibit improved membrane permeability compared to their parent carboxylic acids, making them promising candidates for oral drug delivery. The ethyl ester group enhances lipophilicity while maintaining the ability to undergo enzymatic hydrolysis in vivo, releasing the active drug molecule.

Structural-activity relationship (SAR) studies have revealed that modifications at the 2-ethyl position of the benzoate ring significantly influence the compound's biological activity. Computational modeling suggests that this substituent affects the molecule's conformation and binding affinity to target proteins. Researchers at Scripps Research Institute have developed a library of analogs by varying this position, leading to the discovery of compounds with improved metabolic stability and reduced off-target effects.

The synthetic accessibility of Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development described a scalable, cost-effective synthesis route starting from commercially available 2-ethylbenzoic acid, with an overall yield of 78% and excellent purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for drug discovery programs.

Emerging applications in chemical biology include its use as a photoaffinity labeling reagent. The bromine atom can be readily substituted with azide groups for click chemistry applications, enabling the study of protein-ligand interactions. Recent work at Stanford University has demonstrated its effectiveness in identifying novel binding sites on challenging drug targets such as GPCRs and ion channels.

Safety and toxicity profiling of Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate and its derivatives have been conducted as part of preclinical development. Initial results indicate favorable toxicity profiles for several lead compounds, with IC50 values in the low micromolar range against various cancer cell lines while showing minimal cytotoxicity toward normal cells. These findings support further investigation of this chemical scaffold in therapeutic development.

In conclusion, Ethyl 3-(3-bromopropanoyl)-2-ethylbenzoate (1806677-04-2) represents a promising chemical entity with multiple applications in drug discovery and chemical biology. Its versatility as a synthetic building block, combined with emerging biological activities of its derivatives, positions this compound as a valuable tool for medicinal chemists. Future research directions may include exploration of its applications in targeted protein degradation and the development of covalent inhibitors for challenging therapeutic targets.